Cas no 2201434-28-6 (3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine)

• Product Name: 3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine
• CAS No: 2201434-28-6
• MF: C₁₈H₂₂N₆O
• MW: 338.406882762909
• CID: 5461721
• Update Time: 2025-09-28

3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine
• 1-methyl-4-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C18H22N6O/c1-13-4-3-7-19-18(13)25-11-14-5-8-24(9-6-14)17-15-10-22-23(2)16(15)20-12-21-17/h3-4,7,10,12,14H,5-6,8-9,11H2,1-2H3
• InChI Key： SKLHMASPRHFNNN-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC=CN=1)CC1CCN(C2C3C=NN(C)C=3N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 430
• XLogP3: 2.7
• Topological Polar Surface Area: 69

Additional information on 3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine

Comprehensive Overview of 3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine (CAS No. 2201434-28-6)

3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine (CAS No. 2201434-28-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of pyrazolo[3,4-d]pyrimidine and piperidine moieties, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in kinase inhibition and targeted therapies, which are currently hot topics in the field of precision medicine.

The structural complexity of 3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine contributes to its diverse biological activities. The pyrazolo[3,4-d]pyrimidine core is known for its ability to mimic purine bases, enabling interactions with various enzymatic targets. Meanwhile, the piperidine ring enhances the molecule's solubility and bioavailability, addressing one of the key challenges in modern drug design. These features make this compound particularly valuable for researchers exploring new treatments for complex diseases.

In recent years, the demand for heterocyclic compounds like 3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine has surged due to their versatility in medicinal chemistry. The compound's CAS No. 2201434-28-6 serves as a unique identifier in global chemical databases, facilitating its traceability in research publications and patent applications. Scientists frequently search for this CAS number to access critical data about the compound's physicochemical properties, synthetic routes, and biological activities.

The synthesis of 3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine involves sophisticated organic chemistry techniques, including multi-step reactions and purification processes. Researchers often optimize these synthetic pathways to improve yield and purity, which are crucial factors in pharmaceutical development. The compound's molecular structure has been characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry, ensuring its identity and quality for research purposes.

One of the most searched questions regarding this compound relates to its potential therapeutic applications. Preliminary studies suggest that 3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine may interact with specific protein kinases involved in cell signaling pathways. This property aligns with current trends in targeted drug discovery, where researchers focus on developing molecules that can precisely modulate disease-related biological processes. The compound's ability to potentially inhibit these kinases makes it a subject of intense investigation in oncology and inflammatory disease research.

The pharmaceutical industry shows growing interest in pyrazolo[3,4-d]pyrimidine derivatives like 3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine due to their balanced pharmacokinetic profiles. These compounds often demonstrate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for successful drug development. Researchers frequently compare this compound with similar structures to understand structure-activity relationships, a common practice in medicinal chemistry optimization.

From a commercial perspective, CAS No. 2201434-28-6 represents a valuable chemical entity in the research reagent market. Suppliers typically offer this compound to academic institutions and pharmaceutical companies engaged in early-stage drug discovery. The global market for such specialized research chemicals continues to expand, driven by increasing investments in biomedical research and the growing demand for novel therapeutic agents.

Quality control is paramount when working with 3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine. Reputable suppliers provide comprehensive analytical data, including HPLC purity certificates and detailed spectral characterization. Researchers emphasize the importance of using high-purity samples to ensure reproducible results in biological assays, a concern frequently raised in scientific forums and discussion groups.

The stability of 3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine under various storage conditions is another area of practical interest. Proper handling and storage recommendations often appear in product specifications, addressing common queries from laboratory personnel. The compound typically requires protection from light and moisture, stored at controlled temperatures to maintain its integrity over time.

As research progresses, the scientific community anticipates more publications featuring CAS No. 2201434-28-6 in peer-reviewed journals. These future studies will likely explore the compound's mechanism of action, therapeutic potential, and possible structural modifications to enhance its biological activity. Such developments will contribute to the growing body of knowledge about pyrazolo[3,4-d]pyrimidine-based compounds and their role in modern drug discovery.

In conclusion, 3-methyl-2-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine (CAS No. 2201434-28-6) represents an important research chemical with significant potential in pharmaceutical development. Its unique structural features, combined with promising biological activities, make it a valuable tool for scientists exploring new therapeutic strategies. As the field of precision medicine advances, compounds like this will continue to play a crucial role in addressing unmet medical needs through innovative drug design.